Cas no 1083299-76-6 (5-ethyl-1H-indazole-3-carboxylic acid)

• Product Name: 5-ethyl-1H-indazole-3-carboxylic acid
• CAS No: 1083299-76-6
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 5303023
• PubChem ID: 67262335
• Update Time: 2026-03-10

5-ethyl-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1H-indazole-3-carboxylic acid
• 5-ethyl-1H-indazole-3-carboxylicacid
• 1h-indazole-3-carboxylic acid,5-ethyl-

• Inchi： 1S/C10H10N2O2/c1-2-6-3-4-8-7(5-6)9(10(13)14)12-11-8/h3-5H,2H2,1H3,(H,11,12)(H,13,14)
• InChI Key： KSVMCAOBRDBMJN-UHFFFAOYSA-N
• SMILES： OC(C1C2C=C(C=CC=2NN=1)CC)=O

Computed Properties

• Exact Mass: 190.074
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66

Additional information on 5-ethyl-1H-indazole-3-carboxylic acid

Research Brief on 5-ethyl-1H-indazole-3-carboxylic acid (CAS: 1083299-76-6): Recent Advances and Applications

5-ethyl-1H-indazole-3-carboxylic acid (CAS: 1083299-76-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic routes, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 5-ethyl-1H-indazole-3-carboxylic acid is its role in the design of selective kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the indazole scaffold has been identified as a privileged structure for kinase inhibition. Recent publications have demonstrated that derivatives of 5-ethyl-1H-indazole-3-carboxylic acid exhibit potent inhibitory activity against specific kinases, such as JAK2 and CDK2, which are implicated in oncogenic signaling pathways. These findings underscore the compound's potential as a building block for next-generation kinase inhibitors.

In addition to its kinase inhibitory properties, 5-ethyl-1H-indazole-3-carboxylic acid has been investigated for its anti-inflammatory effects. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound and its analogs can modulate the activity of key inflammatory mediators, such as NF-κB and COX-2. The study utilized in vitro and in vivo models to demonstrate the compound's ability to reduce pro-inflammatory cytokine production, suggesting its potential utility in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 5-ethyl-1H-indazole-3-carboxylic acid has also been a focus of recent research. A novel and efficient synthetic route was reported in Organic Letters, which employs a palladium-catalyzed cross-coupling reaction to achieve high yields and purity. This methodological advancement is expected to facilitate the large-scale production of the compound and its derivatives, thereby accelerating preclinical and clinical studies. Furthermore, computational studies have provided insights into the structure-activity relationships (SAR) of indazole-based compounds, enabling the rational design of more potent and selective analogs.

Despite these promising developments, challenges remain in the optimization of 5-ethyl-1H-indazole-3-carboxylic acid derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further medicinal chemistry efforts. Recent patent filings indicate that pharmaceutical companies are actively exploring these avenues, with several derivatives currently in preclinical development. The compound's versatility and the growing body of research supporting its therapeutic potential make it a compelling candidate for future drug discovery programs.

In conclusion, 5-ethyl-1H-indazole-3-carboxylic acid (CAS: 1083299-76-6) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition and anti-inflammatory therapy. The latest research highlights its synthetic feasibility, biological efficacy, and potential for further optimization. As the field advances, this compound is likely to play an increasingly important role in the development of novel therapeutic agents. Future studies should focus on addressing the remaining pharmacological challenges and translating these findings into clinically viable treatments.